4-Amino-5-imidazolecarboxamide hydrochloride
CAS No.: 72-40-2
VCID: VC0193321
Molecular Formula: C4H7ClN4O
Molecular Weight: 162.58 g/mol
Purity: > 95%
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Description | 4-Amino-5-imidazolecarboxamide hydrochloride, also known as AICA hydrochloride, is a chemical compound with the molecular formula C4H7ClN4O and a molecular weight of 162.58 . It presents as a very slightly beige fine powder . This compound is utilized in the synthesis of various heterocyclic compounds, including guanine, purines, and pyrimidines . Additionally, it has been explored for its corrosion inhibition properties on aluminum in 1M HCl . In pharmaceutical research, 4-Amino-5-imidazolecarboxamide hydrochloride serves as a key intermediate in the synthesis of drugs, particularly those targeting metabolic disorders, anti-inflammatory, and anti-cancer applications . It is also valuable as a reagent in biochemical assays, aiding researchers in studying enzyme activity and metabolic pathways . Furthermore, the compound has shown potential in developing antimicrobial agents to combat resistant strains of bacteria and is used in agricultural research to study plant growth and improve crop yields . It can also be incorporated into diagnostic assays to enhance the detection of specific biomolecules in clinical settings . One similar compound is 4-Amino-5-imidazolecarboxamide, which is an imidazole derivative and a metabolite of the antineoplastic agents BIC and DIC . Other names and identifiers for 4-Amino-5-imidazolecarboxamide hydrochloride include 5-Amino-1H-imidazole-4-carboxamide hydrochloride and MFCD00012704 . |
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CAS No. | 72-40-2 |
Product Name | 4-Amino-5-imidazolecarboxamide hydrochloride |
Molecular Formula | C4H7ClN4O |
Molecular Weight | 162.58 g/mol |
IUPAC Name | 4-amino-1H-imidazole-5-carboxamide;hydrochloride |
Standard InChI | InChI=1S/C4H6N4O.ClH/c5-3-2(4(6)9)7-1-8-3;/h1H,5H2,(H2,6,9)(H,7,8);1H |
Standard InChIKey | MXCUYSMIELHIQL-UHFFFAOYSA-N |
SMILES | C1=NC(=C(N1)C(=O)N)N.Cl |
Canonical SMILES | C1=NC(=C(N1)C(=O)N)N.Cl |
Appearance | Pale Gray Solid |
Purity | > 95% |
Synonyms | 5-Amino-1H-Imidazole-4-carboxamide Monohydrochloride; 5-Amino-imidazole-4-carboxamide Monohydrochloride; 4-Amino-5-carbamoylimidazole Hy drochloride; 4-Aminoimidazole-5-carboxamide Hydrochloride; 5-Amino-1H-imidazole-4-carboxamide Hydrochloride; 5-Aminoim |
PubChem Compound | 66146 |
Last Modified | Aug 15 2023 |
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